(E)-2-(3,4-dimethoxyphenyl)-N-(3-methoxybenzyl)-1-ethenesulfonamide

• IUPAC Name: (E)-2-(3,4-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethenesulfonamide
• InChI: InChI=1S/C18H21NO5S/c1-22-16-6-4-5-15(11-16)13-19-25(20,21)10-9-14-7-8-17(23-2)18(12-14)24-3/h4-12,19H,13H2,1-3H3/b10-9+
• InChI Key: NXCBDMQTKVUBQM-MDZDMXLPSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CS(=O)(=O)NCC2=CC(=CC=C2)OC)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/S(=O)(=O)NCC2=CC(=CC=C2)OC)OC
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol

Description

(E)-2-(3,4-dimethoxyphenyl)-N-(3-methoxybenzyl)-1-ethenesulfonamide, also known as DMPE-MS, is a novel sulfonamide derivative that has recently been studied for its potential application in a variety of scientific research areas. DMPE-MS has been found to exhibit a range of biochemical and physiological effects, and has been explored for its potential use in lab experiments.

Scientific Research Applications

Photodynamic Therapy Applications

One area of application for related compounds is in photodynamic therapy (PDT), a treatment modality for cancer. Compounds such as zinc(II) phthalocyanine substituted with benzenesulfonamide derivatives have been studied for their photophysical and photochemical properties. These properties make them suitable as Type II photosensitizers in PDT due to their high singlet oxygen quantum yield and good fluorescence properties. Such compounds have potential for treating cancer effectively in PDT applications (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Another area of research involves the synthesis and study of compounds for their antimicrobial activity and enzyme inhibition effects. For instance, new Schiff bases derived from sulfamethoxazole and sulfisoxazole, and their metal complexes, have shown significant inhibition potencies on enzymes like carbonic anhydrase II and I. These findings suggest potential applications in developing new drugs with antimicrobial and enzyme inhibition properties (Alyar et al., 2018).

Sensor Development

Research has also focused on developing sensors for detecting heavy metal ions. Compounds like N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide) have been synthesized and applied as Co2+ ion sensors. These sensors exhibited high sensitivity, large dynamic concentration ranges, and long-term stability, indicating their potential for environmental monitoring and health care applications (Sheikh et al., 2016).

Novel Compound Synthesis

The synthesis of novel compounds with potential therapeutic applications is another significant area of research. For example, the synthesis of new 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides has been explored. These compounds displayed interesting cytotoxic activities and strong inhibition of carbonic anhydrase isoforms, suggesting their utility in anti-tumor studies and as enzyme inhibitors (Gul et al., 2016).